Cas no 1361489-74-8 (2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361489-74-8
• MF: C₁₂H₄Cl₃F₃IN
• MW: 452.425542831421
• CID: 4970264
• Update Time: 2025-11-06

2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F3IN/c13-6-3-7(14)11(8(15)4-6)5-1-9(12(16,17)18)20-10(19)2-5/h1-4H
• InChI Key： OCMBGNORBHVIFQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(F)(F)F)=N1)C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 332
• XLogP3: 6
• Topological Polar Surface Area: 12.9

Additional information on 2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine

Introduction to 2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361489-74-8)

2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine, identified by its CAS number 1361489-74-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the benzene-like ring structure. The presence of multiple substituents, including an iodine atom, chloro groups, and a trifluoromethyl group, imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine contribute to its reactivity and utility in various synthetic pathways. The iodine substituent at the 2-position enhances its participation in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular frameworks. Meanwhile, the electron-withdrawing nature of the trifluoromethyl group and the chloro groups at the 4- and 6-positions modulate the electronic properties of the pyridine ring, influencing its interaction with biological targets.

In recent years, this compound has been explored as a key intermediate in the development of novel pharmaceuticals. Its structural motif is reminiscent of many bioactive molecules that exhibit inhibitory effects on enzymes and receptors relevant to therapeutic intervention. For instance, derivatives of this compound have been investigated for their potential in targeting kinases and other enzymes involved in cancer metabolism. The 2,4,6-trichlorophenyl moiety provides a rigid scaffold that can be further functionalized to optimize binding affinity and selectivity.

One of the most compelling aspects of 2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine is its versatility in medicinal chemistry applications. Researchers have leveraged its reactivity to synthesize libraries of compounds for high-throughput screening (HTS) campaigns. The combination of halogenated aromatic rings with a pyridine core creates a platform that can be modified to explore diverse chemical space. This approach has led to the discovery of several lead compounds with promising pharmacological profiles.

The role of fluorinated compounds in drug development cannot be overstated. The trifluoromethyl group is particularly noteworthy for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In the context of 2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine, this group likely contributes to these desirable characteristics when incorporated into final drug candidates. Furthermore, the presence of multiple chloro substituents increases lipophilicity while maintaining electronic control over reactivity.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed reactions now allow for efficient functionalization at multiple sites within the molecule. For example, palladium-catalyzed cross-coupling reactions can introduce aryl or vinyl groups at positions adjacent to the iodine atom, creating more complex derivatives with tailored properties. These techniques have enabled chemists to rapidly explore structural variations and identify optimized analogs.

The agrochemical sector has also benefited from the use of 2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine as a building block. Pyridine-based compounds are well-documented for their roles as herbicides and fungicides due to their ability to disrupt essential biological pathways in plants. By incorporating halogenated aromatic rings into these molecules, researchers can enhance their efficacy and environmental profile. This has led to several novel agrochemical formulations that offer improved crop protection solutions.

The synthesis of 2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine itself presents an interesting challenge due to its multiple substituents. Traditional approaches often involve multi-step sequences starting from commercially available precursors such as 2-iodopyridines or chlorinated benzenes. However, recent reports have highlighted more streamlined synthetic routes that minimize purification steps while maintaining high yields. These improvements are crucial for industrial-scale production where efficiency and cost-effectiveness are paramount.

In conclusion,2-Iodo-4-(2,4,6-trichlorophenyl)-6-(trifluoromethyl)pyridine (CAS No. 1361489-74-8) represents a versatile and valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features enable participation in diverse synthetic transformations while offering opportunities for modulating bioactivity through further functionalization. As synthetic methodologies continue to evolve,this compound will likely remain a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.